Cas no 923388-51-6 (N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenylmethanesulfonylacetamide)

• Product Name: N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenylmethanesulfonylacetamide
• CAS No: 923388-51-6
• MF: C₁₈H₁₇N₃O₅S
• MW: 387.40968298912
• CID: 5448670
• PubChem ID: 41582148
• Update Time: 2025-06-13

N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenylmethanesulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfonyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• AKOS024479179
• VU0506920-1
• 2-(benzylsulfonyl)-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
• 923388-51-6
• N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylmethanesulfonylacetamide
• F2982-0223
• N-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-[(phenylmethyl)sulfonyl]acetamide
• N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenylmethanesulfonylacetamide

• Inchi： 1S/C18H17N3O5S/c1-25-15-10-6-5-9-14(15)17-20-21-18(26-17)19-16(22)12-27(23,24)11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,21,22)
• InChI Key： MRKHAAWSMNFUIS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)CS(CC1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 387.08889182g/mol
• Monoisotopic Mass: 387.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenylmethanesulfonylacetamide

Introduction to N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenylmethanesulfonylacetamide (CAS No. 923388-51-6)

N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenylmethanesulfonylacetamide, identified by its CAS number 923388-51-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development.

The structural framework of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenylmethanesulfonylacetamide incorporates several key pharmacophoric elements that contribute to its unique chemical properties and biological interactions. The presence of a 1,3,4-oxadiazole ring system is particularly noteworthy, as this motif is frequently encountered in bioactive molecules due to its ability to engage in hydrogen bonding and metal coordination, thereby influencing binding affinity and selectivity.

Moreover, the compound features a 2-methoxyphenyl group, which introduces a hydrophobic pocket and potential for π-stacking interactions. These interactions are crucial for the design of high-affinity ligands and have been extensively studied in the context of receptor binding. The sulfonylacetamide moiety further enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenylmethanesulfonylacetamide has emerged as a compound of interest in this endeavor. Its unique structural features suggest potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The 1,3,4-oxadiazole ring can act as a scaffold for designing molecules that modulate enzyme activity or receptor binding. For instance, studies have shown that oxadiazole derivatives can inhibit certain kinases by competing with ATP binding or by stabilizing enzyme-inhibitor complexes. This mode of action has been explored in the development of anticancer agents.

The 2-methoxyphenyl group also contributes to the compound's biological profile by providing a site for post-translational modifications or by influencing cell membrane permeability. These modifications can significantly alter the pharmacokinetic properties of the molecule, making it more suitable for therapeutic use. Additionally, the sulfonylacetamide moiety can enhance binding affinity through hydrogen bonding interactions with polar residues in protein targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking studies have been performed on N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenylmethanesulfonylacetamide to identify potential binding pockets on various biological targets. These studies have provided valuable insights into how the compound interacts with its intended receptors and have guided the optimization of its structure for improved potency.

In addition to computational approaches, experimental techniques such as X-ray crystallography have been employed to elucidate the three-dimensional structures of complexes formed between this compound and its biological targets. These structural insights have been instrumental in understanding the mechanisms of action and have provided a foundation for designing next-generation analogs with enhanced therapeutic properties.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors that target protein-protein interactions (PPIs). These interactions are often involved in critical cellular processes and are considered attractive drug targets due to their involvement in various diseases. N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenylmethanesulfonylacetamide has been investigated as a potential PPI modulator due to its ability to disrupt or stabilize protein complexes through non-covalent interactions.

Another area where this compound shows promise is in the treatment of neurological disorders. The 1,3,4-oxadiazole ring has been reported to interact with neurotransmitter receptors and ion channels, suggesting potential applications in managing conditions such as epilepsy or depression. Furthermore, the presence of functional groups that can cross the blood-brain barrier enhances its suitability for central nervous system (CNS) drug development.

The synthesis of N-5-(2-methoxyphenyl)-1,3,4-oaxdiazol - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- --- phenyld ansulfonylacetamide (CAS No. 923388--51--6) involves multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. The synthesis typically begins with the preparation of key intermediates such as 5-(2-methoxyphenyl)-1H-indazole or related heterocycles followed by functionalization with sulfonylacetamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents while maintaining high regioselectivity.

The purity and stability of this compound are critical factors that influence its suitability for pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been used to ensure high purity levels before further characterization or formulation development.

In conclusion，N--5--(--)--Oxadiazol--()--Phenylethansulfonamidylethanoic acid (CAS No.--923388--51--6) represents an intriguing molecule with significant potential in medicinal chemistry。 Its unique structural features，combined with its observed biological activity，make it a valuable candidate for further exploration。 As research continues，this compound is likely to play an important role in the development of novel therapeutic agents that address unmet medical needs。